N-(furan-2-ylmethyl)-1-methyl-N-(thiophen-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
Description
N-(furan-2-ylmethyl)-1-methyl-N-(thiophen-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C14H14N4O2S and its molecular weight is 302.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
Research has shown that azole derivatives, including those related to the specified compound, have been synthesized and evaluated for their antimicrobial activities. Some of these compounds have displayed activity against tested microorganisms, indicating their potential in developing new antimicrobial agents (Başoğlu et al., 2013).
Corrosion Inhibition Properties
Azomethine-based organic molecules, structurally similar to the compound , have been studied for their corrosion inhibiting properties on mild steel in acidic environments. These studies suggest the effectiveness of such compounds in corrosion protection, which is vital for industrial applications (Murmu et al., 2020).
Biological Activities and Applications
Compounds structurally related to N-(furan-2-ylmethyl)-1-methyl-N-(thiophen-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide have been synthesized and evaluated for various biological activities, including their potential as inhibitors of specific enzymes and their fungicidal, herbicidal, and insecticidal properties. These studies highlight the compound's versatility and potential in developing new therapeutic agents and agrochemicals (Wang et al., 2015).
Antiplasmodial Activities
N-acylated derivatives related to the specified compound have demonstrated activity against Plasmodium falciparum strains, indicating potential applications in malaria treatment. This research provides valuable insights into the structure-activity relationships necessary for developing effective antiplasmodial agents (Hermann et al., 2021).
Synthesis and Chemical Reactivity
Studies on the synthesis and reactivity of compounds containing furan and thiophene units, similar to the one , contribute to the understanding of their chemical properties. This knowledge is crucial for designing and synthesizing novel compounds with desired activities and functions (Aleksandrov & El’chaninov, 2017).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-1-methyl-N-(thiophen-3-ylmethyl)triazole-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O2S/c1-17-9-13(15-16-17)14(19)18(7-11-4-6-21-10-11)8-12-3-2-5-20-12/h2-6,9-10H,7-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHERJHGJHWMOQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)C(=O)N(CC2=CSC=C2)CC3=CC=CO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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